Cas no 131748-49-7 (Guanidine, N-[(6-chloro-3-pyridinyl)methyl]-N-methyl-N'-nitro-)
131748-49-7 structure
Product Name:Guanidine, N-[(6-chloro-3-pyridinyl)methyl]-N-methyl-N'-nitro-
CAS No:131748-49-7
MF:C8H10ClN5O2
MW:243.650299549103
CID:1229076
Update Time:2024-08-04
Guanidine, N-[(6-chloro-3-pyridinyl)methyl]-N-methyl-N'-nitro- Chemical and Physical Properties
Names and Identifiers
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- Guanidine, N-[(6-chloro-3-pyridinyl)methyl]-N-methyl-N'-nitro-
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- Inchi: 1S/C8H10ClN5O2/c1-13(8(10)12-14(15)16)5-6-2-3-7(9)11-4-6/h2-4H,5H2,1H3,(H2,10,12)
- InChI Key: JKAKRCUQKSQKLJ-UHFFFAOYSA-N
- SMILES: N(CC1=CC=C(Cl)N=C1)(C)C(=N)N[N+]([O-])=O
Computed Properties
- Exact Mass: 243.0525
Experimental Properties
- Density: 1.48±0.1 g/cm3(Predicted)
- Boiling Point: 387.3±52.0 °C(Predicted)
- PSA: 92.45
- pka: 3.79±0.50(Predicted)
Guanidine, N-[(6-chloro-3-pyridinyl)methyl]-N-methyl-N'-nitro- Related Literature
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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